Cas no 36755-72-3 (4(3H)-Pyrimidinone,6-amino-5-nitroso-)

• Product Name: 4(3H)-Pyrimidinone,6-amino-5-nitroso-
• CAS No: 36755-72-3
• MF: C₄H₄N₄O₂
• MW: 140.100159645081
• CID: 296457
• PubChem ID: 135771439
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,6-amino-5-nitroso- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-amino-5-nitroso-
• 4(1H)-Pyrimidinone, 6-amino-5-nitroso- (9CI)
• 4-Amino-5-nitroso-6-hydroxypyrimidine
• 4-Pyrimidinol, 6-amino-5-nitroso- (6CI)
• 36755-72-3
• SCHEMBL9193365
• 4-amino-5-nitroso-6-oxo pyrimidine
• 4(1H)-Pyrimidinone,6-amino-5-nitroso-(9ci)

• Inchi： 1S/C4H4N4O2/c5-3-2(8-10)4(9)7-1-6-3/h1H,(H3,5,6,7,9)
• InChI Key： GPUANTOOPYPKGX-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N=CN1)N=O

Computed Properties

• Exact Mass: 140.03300
• Monoisotopic Mass: 140.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• PSA: 101.20000
• LogP: 0.33120